6-Bromo-1H-indazole-5-carboxylic acid
Overview
Description
6-Bromo-1H-indazole-5-carboxylic acid is a heterocyclic organic compound . It has an empirical formula of C8H6N2O2 .
Synthesis Analysis
The synthesis of indazole derivatives has been a topic of interest in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines . A series of novel indazole derivatives has been synthesized and evaluated for anticancer, antiangiogenic, and antioxidant activities .Scientific Research Applications
Synthesis and Characterization
6-Bromo-1H-indazole-5-carboxylic acid serves as a precursor in the synthesis of a wide range of heterocyclic compounds. Anuradha et al. (2014) synthesized 5-bromo-1-(2-cyano-pyridin-4-yl)-1H-indazole-3-carboxylic acid diethylamide from 5-bromoindazole-3-carboxylic acid methylester, highlighting its role in generating complex molecules with potential pharmacological applications. The structural characterization of these compounds is vital, providing insights into their chemical behavior and potential uses in drug development and materials science (Anuradha et al., 2014).
Physical and Chemical Properties
The physical and chemical properties of indazole derivatives, including those substituted at the 5-carboxylic acid position, are essential for understanding their reactivity and potential applications. Orozco-Guareño et al. (2019) reported on the enthalpy of formation for various indazoles, providing valuable data for researchers working on the design and synthesis of energy-efficient materials and molecules with specific thermal properties (Orozco-Guareño et al., 2019).
Catalysis and Material Science
Indazole derivatives, including this compound, find applications in catalysis and material science. For example, they are used in the synthesis of coordination polymers with unique properties, such as selective and hysteretic sorption of CO2, which is of great interest in the field of gas storage and separation technologies. Hawes et al. (2012) synthesized a porous Cu(II) coordination polymer featuring 1H-indazole-5-carboxylic acid, demonstrating its utility in developing materials with potential environmental applications (Hawes et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
Related indazole derivatives have been found to exhibit anticancer, antiangiogenic, and antioxidant activities . They have shown inhibitory activity on the viability of various human cancer cell lines .
Mode of Action
Related compounds have shown to inhibit the proangiogenic cytokines associated with tumor development . These cytokines include TNFα, VEGF, EGF, IGF1, TGFb, and leptin . The inhibition of these cytokines can lead to the suppression of angiogenesis, a critical process in tumor growth and metastasis.
Biochemical Pathways
Related compounds have been found to exhibit antioxidant activities, suggesting they may interact with oxidative stress pathways . They have shown significant radical scavenging activities, indicating their potential role in neutralizing harmful free radicals in the body .
Result of Action
Related compounds have shown to hinder the viability of various human cancer cell lines . This suggests that 6-Bromo-1H-indazole-5-carboxylic acid may also exhibit similar anticancer effects.
Properties
IUPAC Name |
6-bromo-1H-indazole-5-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O2/c9-6-2-7-4(3-10-11-7)1-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTFKBHBYURLCSK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C=NNC2=CC(=C1C(=O)O)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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